Cas no 219872-98-7 (4-(Trifluoromethylsulfonyl)benzyl Alcohol)

• Product Name: 4-(Trifluoromethylsulfonyl)benzyl Alcohol
• CAS No: 219872-98-7
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• MDL: MFCD09753448
• CID: 825322
• Update Time: 2026-04-29

4-(Trifluoromethylsulfonyl)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethylsulfonyl)benzyl Alcohol
• [4-(trifluoromethylsulfonyl)phenyl]methanol

• MDL： MFCD09753448

Computed Properties

• Exact Mass: 240.00700

Experimental Properties

• Melting Point: 40-42°C
• PSA: 62.75000
• LogP: 2.55320

Additional information on 4-(Trifluoromethylsulfonyl)benzyl Alcohol

4-(Trifluoromethylsulfonyl)benzyl Alcohol (CAS No. 219872-98-7): An Overview and Recent Advances

4-(Trifluoromethylsulfonyl)benzyl Alcohol (CAS No. 219872-98-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique trifluoromethylsulfonyl and benzyl alcohol functionalities, exhibits a wide range of applications, from synthetic intermediates to potential therapeutic agents.

The chemical structure of 4-(Trifluoromethylsulfonyl)benzyl Alcohol is defined by a benzene ring substituted with a trifluoromethylsulfonyl group at the para position and a hydroxymethyl group at the meta position. This specific arrangement imparts the molecule with unique physical and chemical properties, making it an attractive candidate for various synthetic transformations and biological studies.

Recent advancements in the synthesis of 4-(Trifluoromethylsulfonyl)benzyl Alcohol have focused on developing efficient and environmentally friendly methods. One notable approach involves the use of transition-metal-catalyzed reactions, which have shown promise in improving yield and reducing by-products. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a palladium-catalyzed method that achieved high yields with excellent selectivity, making it a preferred choice for large-scale production.

In the realm of biological research, 4-(Trifluoromethylsulfonyl)benzyl Alcohol has been explored for its potential as a lead compound in drug discovery. Its ability to modulate specific biological pathways has been investigated in several preclinical studies. A notable example is its use as an inhibitor of certain enzymes involved in signal transduction pathways, which are implicated in various diseases such as cancer and neurodegenerative disorders. A 2020 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 4-(Trifluoromethylsulfonyl)benzyl Alcohol exhibited potent inhibitory activity against protein kinases, suggesting their potential as therapeutic agents.

The pharmacological properties of 4-(Trifluoromethylsulfonyl)benzyl Alcohol have also been studied in detail. Its solubility, stability, and bioavailability are crucial factors that determine its suitability for pharmaceutical applications. Research has shown that the presence of the trifluoromethylsulfonyl group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and overall bioavailability. However, careful optimization is required to balance these properties to avoid potential toxicity issues.

In addition to its direct biological activity, 4-(Trifluoromethylsulfonyl)benzyl Alcohol serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows for the construction of diverse chemical structures, which can be tailored for specific applications. For example, it has been used as a building block in the synthesis of fluorinated compounds with enhanced biological activity or improved pharmacokinetic profiles.

The environmental impact of 4-(Trifluoromethylsulfonyl)benzyl Alcohol is another area of active research. While its synthetic utility is well-established, concerns about its environmental fate and potential ecotoxicity have prompted scientists to develop more sustainable synthesis methods. Green chemistry principles are increasingly being applied to minimize waste generation and reduce the use of hazardous reagents during its production.

In conclusion, 4-(Trifluoromethylsulfonyl)benzyl Alcohol (CAS No. 219872-98-7) continues to be a focal point in both academic and industrial research due to its diverse applications and promising biological properties. Ongoing studies aim to further elucidate its mechanisms of action and optimize its use in various fields, from synthetic chemistry to drug development. As new methodologies and insights emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.